![molecular formula C16H17N3OS B6537669 N-(6-{[(4-methylphenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide CAS No. 1021228-45-4](/img/structure/B6537669.png)
N-(6-{[(4-methylphenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
Description
N-(6-{[(4-methylphenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide, or N-(6-MPCP) for short, is a synthetically produced molecule that has been studied extensively in recent years due to its potential applications in the fields of science and medicine. N-(6-MPCP) is a cyclic molecule with a unique structure that has been shown to have a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer activities. This molecule has been studied for its potential to be used as a therapeutic agent for the treatment of various diseases, including cancer, neurological disorders, and cardiovascular diseases.
Scientific Research Applications
Suzuki–Miyaura Coupling Reagents
- Role of F5126-0562 : F5126-0562 serves as an organoboron reagent in SM coupling. Its mild reaction conditions and functional group tolerance make it valuable for constructing complex molecules .
Anti-Tubercular Agents
- Application : Researchers have designed and synthesized substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
Antiviral Compounds
- Example : C-3,5-disubstituted imidazo[2,1-b]thiazoles containing a carbohydrate moiety and halobenzoyl group have been synthesized. These compounds were evaluated for antiviral activity against Junín virus (JUNV) strain IV4454 .
properties
IUPAC Name |
N-[6-[(4-methylphenyl)methylsulfanyl]pyridazin-3-yl]cyclopropanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3OS/c1-11-2-4-12(5-3-11)10-21-15-9-8-14(18-19-15)17-16(20)13-6-7-13/h2-5,8-9,13H,6-7,10H2,1H3,(H,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFXCKJFTYVZFIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NN=C(C=C2)NC(=O)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide](/img/structure/B6537590.png)
![N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide](/img/structure/B6537600.png)
![N-[6-({[(2-phenylethyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide](/img/structure/B6537605.png)
![methyl 5-{[(6-cyclopropaneamidopyridazin-3-yl)sulfanyl]methyl}furan-2-carboxylate](/img/structure/B6537615.png)
![N-(6-{[(pyridin-3-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide](/img/structure/B6537617.png)
![ethyl 4-{2-[(6-cyclopropaneamidopyridazin-3-yl)sulfanyl]acetyl}piperazine-1-carboxylate](/img/structure/B6537625.png)
![N-(6-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide](/img/structure/B6537628.png)
![N-(6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide](/img/structure/B6537642.png)
![N-[6-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide](/img/structure/B6537646.png)
![N-[6-({[(4-methyl-1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide](/img/structure/B6537652.png)
![N-{6-[(2-oxo-2-phenylethyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide](/img/structure/B6537660.png)
![N-[6-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide](/img/structure/B6537670.png)
![N-[6-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide](/img/structure/B6537677.png)
![N-(6-{[(2,5-dimethylphenyl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide](/img/structure/B6537681.png)